Cas no 79960-43-3 (9H-Pyrido[3,4-b]indole-1-carbonitrile)
![9H-Pyrido[3,4-b]indole-1-carbonitrile structure](https://ossimg.kuujia.com/scimg/80000/79960-43-3x500.png)
79960-43-3 structure
Product Name:9H-Pyrido[3,4-b]indole-1-carbonitrile
CAS No:79960-43-3
MF:C12H7N3
MW:193.204081773758
CID:531350
PubChem ID:10262011
Update Time:2025-04-19
9H-Pyrido[3,4-b]indole-1-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 9H-Pyrido[3,4-b]indole-1-carbonitrile
- CHEMBL73801
- SCHEMBL7664788
- DTXSID00437473
- 79960-43-3
-
- Inchi： 1S/C12H7N3/c13-7-11-12-9(5-6-14-11)8-3-1-2-4-10(8)15-12/h1-6,15H
- InChI Key： WKTIQIMSHWNROR-UHFFFAOYSA-N
- SMILES： N1C2C(C#N)=NC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 193.063997236g/mol
- Monoisotopic Mass: 193.063997236g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 293
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 52.5Ų
9H-Pyrido[3,4-b]indole-1-carbonitrile Related Literature
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
79960-43-3 (9H-Pyrido[3,4-b]indole-1-carbonitrile) Related Products
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